Cas no 2137806-79-0 (4-(4-methoxy-2-nitrophenyl)morpholin-3-one)

• Product Name: 4-(4-methoxy-2-nitrophenyl)morpholin-3-one
• CAS No: 2137806-79-0
• MF: C₁₁H₁₂N₂O₅
• MW: 252.223382949829
• CID: 6334582
• PubChem ID: 165961935
• Update Time: 2025-06-14

4-(4-methoxy-2-nitrophenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxy-2-nitrophenyl)morpholin-3-one
• EN300-1085923
• 2137806-79-0

• Inchi： 1S/C11H12N2O5/c1-17-8-2-3-9(10(6-8)13(15)16)12-4-5-18-7-11(12)14/h2-3,6H,4-5,7H2,1H3
• InChI Key： SWAVJACJKZWZQU-UHFFFAOYSA-N
• SMILES： O1CC(N(C2C=CC(=CC=2[N+](=O)[O-])OC)CC1)=O

Computed Properties

• Exact Mass: 252.07462149g/mol
• Monoisotopic Mass: 252.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.6Ų

Additional information on 4-(4-methoxy-2-nitrophenyl)morpholin-3-one

Comprehensive Overview of 4-(4-methoxy-2-nitrophenyl)morpholin-3-one (CAS No. 2137806-79-0): Properties, Applications, and Research Insights

The compound 4-(4-methoxy-2-nitrophenyl)morpholin-3-one (CAS No. 2137806-79-0) is a specialized morpholine derivative with a unique structural framework, combining a nitrophenyl moiety with a methoxy substituent. This molecular architecture endows it with distinct chemical and physical properties, making it a subject of interest in pharmaceutical research, organic synthesis, and material science. Its CAS number 2137806-79-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification and traceability in global databases.

In recent years, the demand for nitrogen-containing heterocycles like morpholin-3-one derivatives has surged due to their versatility in drug discovery. Searches for "morpholine-based bioactive compounds" or "nitrophenyl derivatives in medicinal chemistry" reflect growing academic and industrial curiosity. The 4-methoxy-2-nitrophenyl group in this compound is particularly noteworthy, as it often contributes to enhanced solubility and binding affinity in target interactions—a hot topic in AI-driven drug design and computational chemistry forums.

From a synthetic perspective, CAS 2137806-79-0 exemplifies the convergence of green chemistry principles and high-yield reactions. Researchers frequently explore "eco-friendly nitration methods" or "catalytic morpholine ring formation" to optimize its production. The compound’s electron-withdrawing nitro group and electron-donating methoxy group create a polarized system, enabling applications in photoactive materials—a trending niche in renewable energy studies.

Analytical characterization of 4-(4-methoxy-2-nitrophenyl)morpholin-3-one typically involves advanced techniques like NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods align with the broader scientific community’s focus on "quality control in fine chemicals" and "structural elucidation tools," frequently searched terms in analytical chemistry circles. The compound’s stability under varying pH conditions also makes it a candidate for "prodrug development" discussions.

Beyond pharmaceuticals, CAS 2137806-79-0 has potential in agrochemical intermediates and dye synthesis, areas gaining traction due to sustainable agriculture and textile industry demands. Its nitro-aromatic core resonates with queries like "biodegradable agrochemicals" or "non-toxic dye precursors," highlighting its cross-industry relevance. However, rigorous environmental impact assessments remain essential, echoing the "green chemistry metrics" debate.

In conclusion, 4-(4-methoxy-2-nitrophenyl)morpholin-3-one (CAS No. 2137806-79-0) represents a multifaceted compound bridging gaps between academia and industry. Its alignment with trending topics—AI-aided molecular design, sustainable synthesis, and multidisciplinary applications—ensures its continued prominence in scientific literature and patent filings worldwide.